Cas no 3430-09-9 (methanone,phenylpyrazinyl-)

• Product Name: methanone,phenylpyrazinyl-
• CAS No: 3430-09-9
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 918961
• PubChem ID: 137933
• Update Time: 2025-04-19

methanone,phenylpyrazinyl- Chemical and Physical Properties

Names and Identifiers

• methanone,phenylpyrazinyl-
• Methanone, phenylpyrazinyl-
• AKOS000280249
• LFMSOZLXKHFQBF-UHFFFAOYSA-N
• SCHEMBL4019791
• phenyl pyrazinyl ketone
• DTXSID00187865
• 3430-09-9

• Inchi： 1S/C11H8N2O/c14-11(9-4-2-1-3-5-9)10-8-12-6-7-13-10/h1-8H
• InChI Key： LFMSOZLXKHFQBF-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.196
• Boiling Point: 326.5°C at 760 mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.593
• PSA: 42.85